Cas no 360-70-3 (Nandrolone decanoate)

• Product Name: Nandrolone decanoate
• CAS No: 360-70-3
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 37048
• PubChem ID: 9677
• Update Time: 2025-11-01

Nandrolone decanoate Chemical and Physical Properties

Names and Identifiers

• 19-nortestosterone 17-decanoate
• Nandrolone Decanoate
• 19-Nortestosterone decanoate
• 19-Nortestoterone decanoate
• 4-Isothiocyanatophenyl Hexopyranoside
• NANDROLONE DECANOATE, USP
• NitroMethane-d3
• Deca-Durabolin
• Retabolil
• Nortestosterone decanoate
• Retabolyl
• Norandrostenolone decanoate
• Deca-Hybolin
• Hybolin decanoate
• naboline
• Salistoperm
• Ziremilon
• Palactin
• Axedanin
• Superbolan
• Rougerol
• Adenocorin
• Dimapolan
• Anaboline Depot
• Anabolin Depot
• ndrolone-D
• Deca-Durabol
• 19-Norandrostenolone decanoate
• DRG 0264
• 17beta-Hydroxyestr-4-en-3-one decanoate
• 17-beta-Hydroxyestr-4-en-3-one decanoate
• Nandrolone Decanoate（DECA）
• H45187T098
• UNII-H45187T098
• CHEBI:7467
• (17-beta)-17-((1-Oxodecyl)oxy)estr-4-en-3-one
• Nandrolone decanoate for peak identification, European Pharmacopoeia (EP) Reference Standard
• Estr-4-en-3-one, 17-beta-hydroxy-, decanoate
• CHEMBL1200946
• NANDROLONE DECANOATE [WHO-DD]
• AKOS025311438
• NANDROLONE DECANOATE (EP MONOGRAPH)
• AC-1484
• Estr-4-en-3-one, 17-((1-oxodecyl)oxy)-, (17beta)-
• 17 beta-hydroxyestr-4-en-3-one 17-decanoate
• EINECS 206-639-3
• Tox21_111638_1
• Nandrolone decanoate for system suitability, European Pharmacopoeia (EP) Reference Standard
• HY-13698
• Nandrolone decanoate, European Pharmacopoeia (EP) Reference Standard
• Nandrobolic L.A.
• (17beta)-3-oxoestr-4-en-17-yl decanoate
• 17beta-Hydroxyestr-4-en-3-one 17-decanoate
• Estr-4-en-3-one, 17-[(1-oxodecyl)oxy]-, (17.beta.)-
• NANDROLONE DECANOATE [EP MONOGRAPH]
• NANDROLONE DECANOATE [JAN]
• Nandrolone decanoate ciii
• Nandrolone 17beta-decanoate
• NANDROLONE DECANOATE [MART.]
• MFCD00135100
• NANDROLONE DECANOATE [USAN]
• NANDROLONE DECANOATE (USP MONOGRAPH)
• CAS-360-70-3
• NANDROLONE DECANOATE [EP IMPURITY]
• Nandrolone decanoate (JAN/USP)
• Nandrolone decanoate (USAN:USP:JAN)
• NANDROLONE DECANOATE [VANDF]
• Nandrolone decanoate, United States Pharmacopeia (USP) Reference Standard
• 17B-HYDROXYESTR-4-EN-3-ONE DECANOATE.
• NANDROLONE DECANOATE [ORANGE BOOK]
• NANDROLONEDECANOATE
• 17 beta Hydroxyestr 4 en 3 one 17 decanoate
• NANDROLONE DECANOATE CIII [USP-RS]
• DTXCID203352
• C08154
• Deca-Durabolin (TN)
• NANDROLONE DECANOATE [USP MONOGRAPH]
• ESTR-4-EN-3-ONE, 17-((1-OXODECYL)OXY)-, (17.BETA.)-
• CS-4613
• 360-70-3
• NCGC00159403-04
• (1S,2R,10R,11S,14S,15S)-15-methyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-14-yl decanoate
• Q16634231
• SCHEMBL27975
• Nandrolone Decanoate (~70%)
• Deca-Durobolin
• 17.BETA.-HYDROXYESTR-4-EN-3-ONE 17-DECANOATE
• Estr-4-en-3-one, 17-[(1-oxodecyl)oxy]-, (17b)-
• NANDROLONE DECANOATE CIII (USP-RS)
• Nandrolone decanoate [USAN:USP:JAN]
• NS00009587
• Tox21_111638
• NCGC00263561-01
• (8R,9S,10R,13S,14S,17S)-13-Methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl decanoate
• NANDROLONE DECANOATE (MART.)
• NANDROLONE DECANOATE [MI]
• BRN 2228051
• DB08804
• NANDROLONE DECANOATE (EP IMPURITY)
• 19-Nortestosterone-17.beta.-decanoate
• A823112
• GS-3155
• DTXSID7023352
• JKWKMORAXJQQSR-MOPIKTETSA-N
• D00955
• NCGC00159403-02
• [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] decanoate
• BRD-K78352627-001-01-8
• Nandrolone decanoate?
• 19-Nortestosteron-decanoat
• FN170079
• 206-639-3
• Nandrolone decanoate; Decadurabolin; 17beta-Nandrolone decanoate
• Nandrolone decanoate

• MDL： MFCD00135100
• Inchi： 1S/C28H44O3/c1-3-4-5-6-7-8-9-10-27(30)31-26-16-15-25-24-13-11-20-19-21(29)12-14-22(20)23(24)17-18-28(25,26)2/h19,22-26H,3-18H2,1-2H3/t22-,23+,24+,25-,26-,28-/m0/s1
• InChI Key： JKWKMORAXJQQSR-MOPIKTETSA-N
• SMILES： O(C(CCCCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O
• BRN： 2228051

Computed Properties

• Exact Mass: 428.32900
• Monoisotopic Mass: 428.329045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Powder
• Density: 1.0406 (rough estimate)
• Melting Point: 33-37 ºC
• Boiling Point: 483.46°C (rough estimate)
• Flash Point: 226.8°C
• Refractive Index: 1.4700 (estimate)
• Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 0.8 mg/mL
• PSA: 43.37000
• LogP: 7.18070
• Specific Rotation: 32 º

Nandrolone decanoate Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• RTECS：KG7967000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Nandrolone decanoate

Nandrolone Decanoate (CAS No: 360-70-3) in Modern Pharmaceutical Research

Nandrolone Decanoate, identified by the chemical compound code CAS No: 360-70-3, is a synthetic anabolic-androgenic steroid (AAS) that has garnered significant attention in the field of pharmaceutical research and therapeutic applications. This compound, characterized by its long ester chain, is a derivative of testosterone and is widely recognized for its prolonged half-life, making it a popular choice in both clinical and non-clinical settings. The molecular structure of Nandrolone Decanoate consists of a testosterone backbone with a decanoic acid ester, which modulates its pharmacokinetic properties, ensuring sustained release and prolonged activity within the body.

The pharmacological profile of Nandrolone Decanoate has been extensively studied, particularly in the context of its anabolic effects and potential therapeutic benefits. Research indicates that this compound exhibits a high anabolic-to-androgenic ratio, meaning it promotes muscle growth and bone density while minimizing androgenic side effects such as hair loss or prostate hypertrophy. This characteristic has made it a valuable candidate for treating conditions associated with muscle wasting, osteoporosis, and delayed puberty in males.

Recent advancements in the study of Nandrolone Decanoate have focused on its role in enhancing recovery and performance in athletes and individuals undergoing physical rehabilitation. Clinical trials have demonstrated that when administered at appropriate dosages, Nandrolone Decanoate can significantly improve muscle strength, endurance, and overall functional capacity. These findings have prompted investigations into its potential use as a therapeutic agent for patients recovering from injuries or suffering from chronic degenerative diseases.

In addition to its well-documented anabolic properties, emerging research suggests that Nandrolone Decanoate may have immunomodulatory effects. Studies have shown that this compound can influence immune cell function, potentially making it useful in the management of certain autoimmune disorders or as an adjunct therapy for immunocompromised patients. The exact mechanisms underlying these effects are still under investigation, but preliminary data are promising.

The administration of Nandrolone Decanoate is typically done via intramuscular injection due to its oil-based formulation. This route of administration ensures slow absorption and prolonged action, allowing for less frequent dosing compared to shorter-acting steroids. The typical dosage range varies depending on the indication, with therapeutic uses often involving lower doses than those used for performance enhancement. It is crucial to note that proper medical supervision is essential when using Nandrolone Decanoate to monitor for potential side effects and ensure safe usage.

Safety profiles of Nandrolone Decanoate have been thoroughly evaluated in multiple clinical studies. While generally well-tolerated when used as directed, potential side effects include liver toxicity, cardiovascular issues, and hormonal imbalances. Long-term use without medical supervision can exacerbate these risks, underscoring the importance of adherence to prescribed regimens and regular health monitoring.

The regulatory status of Nandrolone Decanoate varies by country but is often classified as a controlled substance due to its potential for misuse. In many regions, it requires a prescription from a licensed healthcare provider for legitimate medical use. This regulatory framework aims to prevent abuse while ensuring that patients who could benefit from its therapeutic properties have access to it under controlled conditions.

In conclusion, Nandrolone Decanoate (CAS No: 360-70-3) remains a significant compound in modern pharmaceutical research due to its versatile applications and favorable pharmacokinetic profile. Ongoing studies continue to explore new therapeutic avenues for this compound, including its potential role in immunomodulation and advanced tissue regeneration techniques. As research progresses, the understanding of how best to utilize Nandrolone Decanoate will likely expand, offering new hope for patients with various medical conditions.